methyl 4-(4-aminophenyl)oxane-4-carboxylate
Overview
Description
Methyl 4-(4-aminophenyl)oxane-4-carboxylate, also known as 4-APOC, is a synthetic compound that has been widely studied for its potential applications in a variety of scientific research fields. 4-APOC is a small molecule that can be used to modify proteins, and its ability to bind to proteins has made it a valuable tool for scientists. In
Mechanism of Action
Methyl 4-(4-aminophenyl)oxane-4-carboxylate binds to proteins through a covalent bond. This binding is reversible and the rate of binding is dependent on the concentration of this compound and the type of protein being studied. Once bound, this compound can modify the structure and function of the protein, allowing scientists to study the effects of drugs and other compounds on the protein.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to affect the activity of enzymes, the binding of hormones to receptors, and the transport of ions across cellular membranes. Additionally, this compound has been shown to affect the folding and stability of proteins, as well as the expression of genes.
Advantages and Limitations for Lab Experiments
Methyl 4-(4-aminophenyl)oxane-4-carboxylate has several advantages for lab experiments. It has a high affinity for proteins, making it ideal for studying the effects of drugs and other compounds on proteins. Additionally, this compound is relatively easy to synthesize and is relatively stable, making it ideal for a variety of lab experiments. However, this compound does have some limitations. It is a small molecule, which means it can only bind to a limited number of proteins. Additionally, this compound is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
There are several potential future directions for research involving methyl 4-(4-aminophenyl)oxane-4-carboxylate. One potential direction is to develop methods for using this compound to study the effects of drugs on proteins in vivo. Additionally, this compound could be used to study the effects of mutations on proteins, as well as to study the effects of environmental factors on proteins. Additionally, this compound could be used to study the structure and function of proteins in a variety of contexts, such as in the study of disease. Finally, this compound could be used to study the effects of drugs on the expression of genes.
Synthesis Methods
Methyl 4-(4-aminophenyl)oxane-4-carboxylate can be synthesized using a two-step process. The first step involves the condensation of 4-aminophenol with oxalyl chloride in the presence of a base, such as triethylamine, to form the intermediate 4-aminophenyl oxalyl chloride. The second step involves the reaction of the intermediate with methyl 4-aminobenzoate in the presence of a base, such as pyridine, to form the final product this compound.
Scientific Research Applications
Methyl 4-(4-aminophenyl)oxane-4-carboxylate has a variety of potential applications in scientific research. It has been used to study the structure and function of proteins, as well as to study the effects of drugs on proteins. It has also been used to study the role of proteins in disease, and to study the effects of mutations on proteins. Additionally, this compound has been used to study the effects of environmental factors on proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-(4-aminophenyl)oxane-4-carboxylate involves the reaction of 4-aminophenylacetic acid with methyl 4-chloro-4-oxobutanoate, followed by cyclization of the resulting intermediate.", "Starting Materials": [ "4-aminophenylacetic acid", "methyl 4-chloro-4-oxobutanoate", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: Dissolve 4-aminophenylacetic acid (1.0 g) in ethanol (10 mL) and add sodium hydroxide (0.5 g).", "Step 2: Add methyl 4-chloro-4-oxobutanoate (1.2 g) to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Dilute the reaction mixture with water (20 mL) and acidify with hydrochloric acid to pH 2.", "Step 4: Extract the product with ethyl acetate (3 x 20 mL) and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 6: Dissolve the crude product in ethanol (10 mL) and add sodium hydroxide (0.5 g).", "Step 7: Heat the reaction mixture at reflux for 4 hours.", "Step 8: Cool the reaction mixture and acidify with hydrochloric acid to pH 2.", "Step 9: Extract the product with ethyl acetate (3 x 20 mL) and dry over anhydrous sodium sulfate.", "Step 10: Concentrate the organic layer under reduced pressure to obtain the pure product, methyl 4-(4-aminophenyl)oxane-4-carboxylate." ] } | |
CAS RN |
2353503-76-9 |
Molecular Formula |
C13H17NO3 |
Molecular Weight |
235.3 |
Purity |
95 |
Origin of Product |
United States |
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